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An In-Depth Technical Guide to 2-Chloro-5-methyl-4-(methylthio)pyridine: Synthesis,

Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-5-methyl-4-
(methylthio)pyridine, a substituted pyridine derivative with significant potential as a building

block in medicinal chemistry and materials science. Due to its specific isomeric structure, a

dedicated CAS number is not readily found in major chemical databases, suggesting its status

as a novel or less-common research chemical. This guide, therefore, focuses on proposed

synthetic routes, predicted physicochemical properties based on analogous compounds, and

potential applications, particularly in drug discovery. It is designed to be a foundational resource

for researchers interested in the synthesis and utilization of this and related compounds.
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Substituted pyridines are a cornerstone of modern chemical synthesis, forming the core of

numerous pharmaceuticals, agrochemicals, and functional materials.[1] The specific

arrangement of chloro, methyl, and methylthio groups on the pyridine ring in 2-Chloro-5-
methyl-4-(methylthio)pyridine offers a unique combination of electronic and steric properties,

making it an attractive intermediate for further chemical elaboration.

A thorough search of prominent chemical databases, including PubChem and ChemicalBook,

did not yield a specific CAS number for 2-Chloro-5-methyl-4-(methylthio)pyridine.[2]

However, related compounds are well-documented:

2-Chloro-5-methylpyridine (CAS: 18368-64-4)[3][4][5]

2-Chloro-5-(chloromethyl)pyridine (CAS: 70258-18-3)[6]

2-chloro-5-(methylthio)pyridine is listed on PubChem, though without a specific CAS number

provided in the search results.[2]

The absence of a dedicated CAS number for the target compound underscores the importance

of a reliable synthetic methodology, which will be a primary focus of this guide.

Proposed Synthetic Pathways
The synthesis of 2-Chloro-5-methyl-4-(methylthio)pyridine can be approached through

several strategic routes, primarily starting from more readily available pyridine derivatives. A

plausible and efficient pathway would involve the introduction of the methylthio group onto a

pre-functionalized 2-chloro-5-methylpyridine scaffold.

Synthesis from 2-Chloro-5-methylpyridine
A common method for introducing a thioether group at the 4-position of a pyridine ring is

through a multi-step sequence involving nitration, reduction, diazotization, and subsequent

reaction with a sulfur nucleophile.

Experimental Protocol:

Nitration: 2-Chloro-5-methylpyridine is nitrated at the 4-position using a mixture of

concentrated nitric acid and sulfuric acid.[7] The reaction temperature must be carefully
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controlled to prevent over-nitration and side product formation.

Reduction: The resulting 2-chloro-5-methyl-4-nitropyridine is then reduced to the

corresponding 4-amino derivative. Common reducing agents for this transformation include

iron powder in acetic acid or catalytic hydrogenation.[7]

Diazotization and Thiolation: The 4-amino-2-chloro-5-methylpyridine is diazotized using

sodium nitrite in an acidic medium (e.g., hydrochloric or sulfuric acid) at low temperatures (0-

5 °C). The resulting diazonium salt is then reacted in situ with a source of the methylthio

group, such as sodium thiomethoxide or dimethyl disulfide, to yield the target compound.

Diagram of Proposed Synthesis:

2-Chloro-5-methylpyridine Nitration
(HNO3, H2SO4) 2-Chloro-5-methyl-4-nitropyridine Reduction

(Fe, CH3COOH or H2, Pd/C) 4-Amino-2-chloro-5-methylpyridine Diazotization & Thiolation
(NaNO2, H+ then NaSMe or Me2S2) 2-Chloro-5-methyl-4-(methylthio)pyridine

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2-Chloro-5-methyl-4-(methylthio)pyridine.

Predicted Physicochemical Properties
The physical and chemical properties of 2-Chloro-5-methyl-4-(methylthio)pyridine can be

predicted by analyzing the properties of structurally similar compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.dissertationtopic.net/doc/1230110
https://www.benchchem.com/product/b14765253/docs?utm_src=pdf-body-img#2-chloro-5-methyl-4-methylthio-pyridine-cas-number
https://www.benchchem.com/product/b14765253/docs?utm_src=pdf-body#2-chloro-5-methyl-4-methylthio-pyridine-cas-number
https://www.benchchem.com/product/b14765253/docs?utm_src=pdf-body#2-chloro-5-methyl-4-methylthio-pyridine-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14765253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
2-Chloro-5-
methylpyridine[3][5]

Predicted: 2-Chloro-5-
methyl-4-
(methylthio)pyridine

Molecular Formula C6H6ClN C7H8ClNS

Molecular Weight 127.57 g/mol 173.66 g/mol

Boiling Point 97 °C/30 mmHg

Expected to be higher due to

increased molecular weight

and polarity.

Density 1.169 g/mL at 25 °C Expected to be slightly higher.

Solubility Slightly soluble in water.

Expected to have low water

solubility, but good solubility in

organic solvents like DMSO

and methanol.

Spectral Data Prediction
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the two aromatic

protons on the pyridine ring, a singlet for the methyl group, and a singlet for the methylthio

group. The chemical shifts will be influenced by the electronic effects of the chloro and

methylthio substituents.

¹³C NMR: The carbon NMR spectrum will display seven distinct signals corresponding to the

seven carbon atoms in the molecule. The chemical shifts of the pyridine ring carbons will

provide valuable information about the electronic environment within the ring.

Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to

the molecular weight of the compound, along with a characteristic isotopic pattern due to the

presence of chlorine.
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The structural motifs present in 2-Chloro-5-methyl-4-(methylthio)pyridine suggest its utility

as a versatile intermediate in the synthesis of more complex molecules with potential biological

activity.

Scaffold for Kinase Inhibitors: The pyridine core is a common feature in many kinase

inhibitors. The chloro and methylthio groups can be further functionalized to introduce

moieties that interact with the ATP-binding site of kinases.[8]

Intermediate for Agrochemicals: Chloro-substituted pyridines are precursors to a wide range

of insecticides and herbicides.[3] The addition of the methylthio group could lead to novel

agrochemicals with improved efficacy or a different mode of action.

Building Block for Bioactive Molecules: This compound can serve as a starting material for

the synthesis of derivatives with potential antimicrobial and antimalarial effects.[9] The

chlorine atom at the 2-position is susceptible to nucleophilic substitution, allowing for the

introduction of various functional groups.
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2-Chloro-5-methyl-4-(methylthio)pyridine
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Caption: A logical workflow for utilizing the title compound in a drug discovery program.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-Chloro-5-methyl-4-(methylthio)pyridine is not

available, the safety precautions can be inferred from the SDS of closely related compounds

like 2-chloro-5-methylpyridine and other chlorinated pyridines.[10][11]
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General Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[6][10]

Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood, to

avoid inhalation of vapors or dust.[10]

Handling: Avoid contact with skin, eyes, and clothing.[12] In case of contact, rinse

immediately with plenty of water.[6][11] Do not ingest. If swallowed, seek immediate medical

attention.[11][12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents and acids.[11]

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations.[11]

Hazard Classifications (Predicted):

Based on analogous compounds, it is prudent to assume that 2-Chloro-5-methyl-4-
(methylthio)pyridine may be:

Harmful if swallowed or in contact with skin.[11]

A skin and eye irritant.[11]

Harmful to aquatic life with long-lasting effects.[11]

Conclusion
2-Chloro-5-methyl-4-(methylthio)pyridine represents a promising yet underexplored

chemical entity. This guide provides a foundational framework for its synthesis,

characterization, and potential applications. By leveraging established synthetic methodologies

and understanding the properties of related compounds, researchers can unlock the potential

of this versatile building block for the development of novel pharmaceuticals and other

advanced materials. The lack of a readily available CAS number highlights an opportunity for
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further research to fully characterize this compound and establish its presence in the chemical

literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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